Cas no 384377-60-0 (3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate)

• Product Name: 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate
• CAS No: 384377-60-0
• MF: C₂₂H₁₈N₂O₅S
• MW: 422.453724384308
• CID: 5555354
• Update Time: 2025-05-24

3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxochromen-7-yl] morpholine-4-carboxylate
• 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

• Inchi： 1S/C22H18N2O5S/c1-13-17(29-22(26)24-8-10-27-11-9-24)7-6-14-19(25)15(12-28-20(13)14)21-23-16-4-2-3-5-18(16)30-21/h2-7,12H,8-11H2,1H3
• InChI Key： LUBXZIMDLROIBR-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C3C(=C2C)OC=C(C2=NC4=CC=CC=C4S2)C3=O)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

3-(1,3-Benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate: A Comprehensive Overview

The compound 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate, identified by the CAS number 384377-60-0, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a chromenone ring system, and a morpholine carboxylate group. These structural elements contribute to its diverse pharmacological properties and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of chromenone derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the benzothiazole group in this compound further enhances its bioactivity by introducing additional electron-withdrawing effects and aromaticity. This combination of structural motifs has been shown to exhibit potent anti-inflammatory, antioxidant, and anticancer activities in preclinical models. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits key enzymes involved in inflammation pathways, making it a promising candidate for the development of novel anti-inflammatory agents.

The morpholine carboxylate group attached to the chromenone ring plays a crucial role in modulating the compound's pharmacokinetic properties. Morpholine derivatives are known for their improved solubility and bioavailability compared to other heterocyclic groups. This feature is particularly advantageous in drug design, as it facilitates better absorption and distribution within the body. Furthermore, the methyl group at position 8 of the chromenone ring contributes to the compound's stability and enhances its ability to penetrate cellular membranes, which is essential for targeting intracellular disease pathways.

In terms of synthetic methodology, this compound can be synthesized through a multi-step process involving coupling reactions, oxidation steps, and cyclization. The synthesis typically begins with the preparation of the benzothiazole derivative, followed by its coupling with a chromenone intermediate. The final step involves the introduction of the morpholine carboxylate group through esterification or amidation reactions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize these steps, leading to higher yields and improved purity of the final product.

From an applications perspective, this compound has shown remarkable potential in oncology research. Studies conducted at leading cancer research institutions have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways and induce apoptosis in cancer cells. Additionally, preclinical trials have shown that this compound enhances the efficacy of conventional chemotherapeutic agents when used in combination therapy.

Another area where this compound has garnered significant attention is its role as a potential neuroprotective agent. Research published in Nature Communications revealed that it possesses strong antioxidant properties and can mitigate oxidative stress-induced neuronal damage. This makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In conclusion, 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate represents a cutting-edge molecule with multifaceted applications in drug discovery and development. Its unique structural features, combined with its potent bioactivity and favorable pharmacokinetic properties, make it an invaluable tool for advancing modern medicine. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in addressing some of the most challenging diseases facing humanity today.